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Abstract
2,3-O-Isopropylidene-D-ribonolactone is a versatile and commercially available chiral

building block derived from D-ribose. Its rigid, bicyclic structure and strategically protected

hydroxyl groups make it an invaluable starting material for the stereocontrolled synthesis of a

wide array of complex molecules. This document provides detailed application notes and

experimental protocols for the use of 2,3-O-Isopropylidene-D-ribonolactone in the synthesis

of high-value compounds, including carbohydrate derivatives, C-nucleosides, and other

bioactive molecules.

Introduction: A Versatile Chiral Pool Starting
Material
2,3-O-Isopropylidene-D-ribonolactone serves as a crucial intermediate in carbohydrate

chemistry and pharmaceutical development.[1] The isopropylidene group protects the C2 and

C3 hydroxyl groups, allowing for selective manipulation of the C5 hydroxyl group and the

lactone carbonyl. This feature is instrumental in achieving high stereoselectivity in subsequent

reactions. Its applications span from the synthesis of antiviral and anticancer agents to the

development of RNA analogs for gene therapy research.[1]
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This chiral building block has been successfully employed in the stereocontrolled synthesis of

carbohydrates like 6-epi-trehazolin and 6-epi-trehalamine.[2] Furthermore, it is a key precursor

for C-nucleosides, prostanoids, and GABA analogs. The inherent chirality of the molecule

provides a template for the creation of new stereogenic centers with high fidelity, a critical

aspect in the synthesis of pharmacologically active compounds.

Physicochemical Properties and Handling
A summary of the key physicochemical properties of 2,3-O-Isopropylidene-D-ribonolactone
is presented in the table below for easy reference.

Property Value Reference

CAS Number 30725-00-9 [2]

Molecular Formula C₈H₁₂O₅ [2]

Molecular Weight 188.18 g/mol [1]

Appearance White to light yellow powder [1]

Melting Point 135-138 °C

Optical Rotation [α]²⁰/D -69° (c=2 in pyridine)

Purity ≥ 95% [2]

Solubility
DMF: 20 mg/mL, DMSO: 10

mg/mL, Ethanol: 15 mg/mL
[2]

Storage 2 - 8 °C [1]

Experimental Protocols
Synthesis of 2,3-O-Isopropylidene-D-ribonolactone from
D-Ribose
This protocol is adapted from a well-established procedure for the synthesis of the title

compound from inexpensive D-ribose.[3][4] The overall synthesis is a two-step process

involving the oxidation of D-ribose to D-ribonolactone, followed by acetonide protection.
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D-Ribose Step 1: Oxidation
(Br₂, NaHCO₃, H₂O)

D-Ribonolactone
(crude)

Step 2: Acetonide Protection
(Acetone, 2,2-DMP, H₂SO₄)

2,3-O-Isopropylidene-
D-ribonolactone

2,3-O-Isopropylidene-
D-ribonolactone

1. Nucleophilic Addition
(e.g., Grignard, Organolithium) Hemiacetal Intermediate 2. Functional Group

Manipulation (e.g., Oxidation) Keto-sugar Derivative 3. Heterocycle Formation
(e.g., with Hydrazine, Urea derivatives) C-Nucleoside Analog

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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